Cas no 873792-71-3 (5-Iodo-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamine)

5-Iodo-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamine structure
873792-71-3 structure
Product Name:5-Iodo-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamine
CAS No:873792-71-3
MF:C11H14IN5O4
MW:407.164433956146
CID:6968254
PubChem ID:11567671
Update Time:2025-08-07

5-Iodo-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-7-
    • A-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamine
    • 873792-71-3
    • 5-Iodo-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamine
    • Inchi: 1S/C11H14IN5O4/c12-3-1-17(9-5(3)8(13)15-11(14)16-9)10-7(20)6(19)4(2-18)21-10/h1,4,6-7,10,18-20H,2H2,(H4,13,14,15,16)/t4-,6-,7-,10-/m1/s1
    • InChI Key: GTHARGNIKUBKEB-KQYNXXCUSA-N
    • SMILES: IC1C2=C(N)N=C(N)N=C2N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

  • Exact Mass: 407.00905Da
  • Monoisotopic Mass: 407.00905Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 153Ų
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